Cas no 2734773-58-9 (1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol)

• Product Name: 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol
• CAS No: 2734773-58-9
• MF: C₈H₆BrCl₂FO
• MW: 287.94
• CID: 5080133
• Update Time: 2026-03-01

1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol

• Inchi： 1S/C8H6BrCl2FO/c9-4-1-2-6(12)5(3-4)7(13)8(10)11/h1-3,7-8,13H
• InChI Key： RDANCERPDNNDKL-UHFFFAOYSA-N
• SMILES： C1=CC(F)=C(C=C1Br)C(C(Cl)Cl)O

Additional information on 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol

Comprehensive Overview of 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol (CAS No. 2734773-58-9)

1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromo-2-fluorophenyl moiety and 2,2-dichloroethanol group, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules, particularly in the context of targeted drug design and sustainable agriculture.

The compound's CAS number 2734773-58-9 serves as a unique identifier in chemical databases, facilitating precise tracking in global research. Current scientific literature highlights its utility in cross-coupling reactions, where the bromine substituent acts as an excellent leaving group for palladium-catalyzed transformations. This property aligns with growing industry demands for efficient synthetic methodologies that minimize waste and energy consumption - key considerations in today's green chemistry initiatives.

Analytical characterization of 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atom), mass spectrometry, and X-ray crystallography. The fluorine atom in the aromatic ring contributes to interesting electronic effects that influence the compound's reactivity, a subject of ongoing investigation in medicinal chemistry circles exploring fluorine-containing drug candidates.

In material science applications, derivatives of this compound have shown promise as precursors for liquid crystal materials and organic electronic components. The dichloroethanol segment offers synthetic flexibility for further functionalization, addressing the search for new organic semiconductors with tunable properties. This connects with current technological trends toward flexible electronics and energy-efficient display technologies.

Safety assessments indicate that proper handling procedures should be followed when working with CAS 2734773-58-9, including standard laboratory precautions for halogenated compounds. The scientific community continues to investigate its environmental fate and biodegradation pathways, responding to increased regulatory focus on sustainable chemical practices throughout product lifecycles.

From a commercial perspective, 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol remains a niche but important building block in fine chemical synthesis. Its market availability reflects the growing pharmaceutical sector's need for structurally diverse intermediates, particularly those containing both halogen substituents and alcohol functionalities that serve as handles for further molecular elaboration.

Recent patent literature reveals innovative applications of this compound in catalytic asymmetric synthesis, where its prochiral center can be exploited to generate enantiomerically pure products. This addresses the pharmaceutical industry's persistent challenge of developing stereoselective synthetic routes, a topic generating substantial discussion in current organic chemistry symposia and publications.

The thermal stability and solubility profile of 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol make it suitable for various reaction conditions, from traditional batch processes to continuous flow chemistry setups. This adaptability responds to modern chemical manufacturing's push toward process intensification and automation - key themes in contemporary chemical engineering discourse.

Academic laboratories frequently employ this compound as a model substrate for methodological development, particularly in studying halogen dance rearrangements and nucleophilic aromatic substitution reactions. Such fundamental research contributes to broader understanding of reaction mechanisms while potentially uncovering new synthetic transformations with industrial relevance.

Quality control protocols for CAS 2734773-58-9 typically emphasize purity assessment through chromatographic methods and elemental analysis. These rigorous standards meet the exacting requirements of pharmaceutical development pipelines, where intermediate quality directly impacts final drug substance characteristics - a critical consideration in current Good Manufacturing Practice (cGMP) environments.

Looking forward, 1-(5-Bromo-2-fluorophenyl)-2,2-dichloroethanol is poised to maintain its relevance as synthetic chemistry continues evolving toward more atom-economical and sustainable processes. Its structural features align with multiple current research directions, including fluorinated pharmaceutical development, green chemistry initiatives, and advanced material synthesis - ensuring its continued importance in chemical innovation.